![molecular formula C17H26ClNO4 B6181364 benzyl (2S)-2-{[(2S)-1-ethoxy-1-oxopropan-2-yl]amino}-3-methylbutanoate hydrochloride CAS No. 2613300-21-1](/img/no-structure.png)
benzyl (2S)-2-{[(2S)-1-ethoxy-1-oxopropan-2-yl]amino}-3-methylbutanoate hydrochloride
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Overview
Description
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for benzyl (2S)-2-{[(2S)-1-ethoxy-1-oxopropan-2-yl]amino}-3-methylbutanoate hydrochloride involves the protection of the amine group, followed by the coupling of the protected amine with the carboxylic acid. The resulting intermediate is then deprotected and coupled with benzyl bromide to form the final product.", "Starting Materials": [ "L-alanine ethyl ester hydrochloride", "N-Boc-L-alanine", "2-methyl-3-hydroxybutyric acid", "Benzyl bromide", "Diisopropylcarbodiimide (DIC)", "N,N-Diisopropylethylamine (DIPEA)", "Triethylamine (TEA)", "Methanol", "Ethyl acetate", "Dichloromethane (DCM)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Anhydrous magnesium sulfate (MgSO4)" ], "Reaction": [ "Step 1: Protection of L-alanine ethyl ester hydrochloride with Boc anhydride and DIPEA in DCM", "Step 2: Deprotection of Boc-protected L-alanine with HCl in methanol", "Step 3: Coupling of deprotected L-alanine with 2-methyl-3-hydroxybutyric acid using DIC and TEA in DCM", "Step 4: Deprotection of the resulting intermediate with NaOH in water", "Step 5: Coupling of the deprotected intermediate with benzyl bromide using DIC and TEA in DCM", "Step 6: Purification of the final product by recrystallization from ethyl acetate and hydrochloric acid", "Step 7: Drying of the purified product with anhydrous magnesium sulfate" ] } | |
2613300-21-1 | |
Molecular Formula |
C17H26ClNO4 |
Molecular Weight |
343.8 |
Purity |
0 |
Origin of Product |
United States |
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